Cas no 1805557-99-6 (3-Bromo-2-nitropyridine-4-sulfonamide)

• Product Name: 3-Bromo-2-nitropyridine-4-sulfonamide
• CAS No: 1805557-99-6
• MF: C₅H₄BrN₃O₄S
• MW: 282.07195854187
• CID: 4902014
• Update Time: 2025-06-25

3-Bromo-2-nitropyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-nitropyridine-4-sulfonamide

• Inchi： 1S/C5H4BrN3O4S/c6-4-3(14(7,12)13)1-2-8-5(4)9(10)11/h1-2H,(H2,7,12,13)
• InChI Key： WKRXAPBLQWCNRT-UHFFFAOYSA-N
• SMILES： BrC1C([N+](=O)[O-])=NC=CC=1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 321
• XLogP3: 0.3
• Topological Polar Surface Area: 127

Additional information on 3-Bromo-2-nitropyridine-4-sulfonamide

Introduction to 3-Bromo-2-nitropyridine-4-sulfonamide (CAS No. 1805557-99-6)

3-Bromo-2-nitropyridine-4-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1805557-99-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the nitropyridine class, characterized by the presence of both bromine and nitro substituents, which contribute to its unique reactivity and potential applications in drug discovery. The sulfonamide functional group further enhances its versatility, making it a valuable intermediate in synthetic chemistry and a promising candidate for developing novel therapeutic agents.

The structural framework of 3-Bromo-2-nitropyridine-4-sulfonamide consists of a pyridine ring modified at the 2-position with a nitro group, at the 3-position with a bromine atom, and at the 4-position with a sulfonamide moiety. This arrangement imparts distinct electronic and steric properties, enabling diverse chemical transformations and biological interactions. The presence of these functional groups makes the compound an attractive scaffold for medicinal chemists seeking to design molecules with tailored pharmacological properties.

In recent years, there has been a surge in research focused on nitropyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that nitropyridines can exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties, depending on their structural modifications. The introduction of bromine and sulfonamide groups further expands their pharmacological potential by influencing metabolic stability, solubility, and binding affinity to biological targets.

One of the most compelling aspects of 3-Bromo-2-nitropyridine-4-sulfonamide is its role as a key intermediate in the synthesis of more complex pharmaceutical molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various disease pathways. For instance, its derivatives have been explored as potential kinase inhibitors, which are critical in cancer therapy. The bromine atom allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of biaryl structures prevalent in many active pharmaceutical ingredients (APIs).

The sulfonamide group in 3-Bromo-2-nitropyridine-4-sulfonamide is particularly noteworthy for its ability to enhance molecular interactions with biological targets. Sulfonamides are known for their strong binding affinity to enzymes and receptors, often serving as critical pharmacophores in drug design. By incorporating this moiety into a pyridine scaffold modified with bromine and nitro groups, chemists can fine-tune the compound's pharmacokinetic and pharmacodynamic profiles to optimize therapeutic efficacy.

Recent advancements in computational chemistry have further accelerated the development of 3-Bromo-2-nitropyridine-4-sulfonamide derivatives. Molecular modeling studies have identified promising scaffolds for drug discovery by predicting binding modes and interactions with target proteins. These computational approaches have been instrumental in designing analogs with improved potency and reduced toxicity. Moreover, high-throughput screening (HTS) techniques have been employed to rapidly assess the biological activity of libraries derived from this compound, streamlining the identification of lead compounds for further optimization.

The versatility of 3-Bromo-2-nitropyridine-4-sulfonamide extends beyond its applications in drug discovery. It has also been utilized in materials science and agrochemical research due to its ability to serve as a precursor for synthesizing functionalized pyridines. These derivatives exhibit unique electronic properties that make them suitable for developing organic semiconductors or ligands for metal-catalyzed reactions.

In conclusion, 3-Bromo-2-nitropyridine-4-sulfonamide (CAS No. 1805557-99-6) represents a fascinating compound with multifaceted applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features—combining bromine, nitro, and sulfonamide functionalities—make it a versatile building block for synthetic chemistry and drug development. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to remain at the forefront of medicinal chemistry innovation.